methyl 8-[(2R,3S)-3-octyloxiran-2-yl]octanoate

• IUPAC Name: methyl 8-[(2R,3S)-3-octyloxiran-2-yl]octanoate
• InChI: InChI=1S/C19H36O3/c1-3-4-5-6-8-11-14-17-18(22-17)15-12-9-7-10-13-16-19(20)21-2/h17-18H,3-16H2,1-2H3/t17-,18+/m0/s1
• InChI Key: CAMHHLOGFDZBBG-ZWKOTPCHSA-N
• Canonical SMILES: CCCCCCCCC1C(O1)CCCCCCCC(=O)OC
• Isomeric SMILES: CCCCCCCC[C@H]1[C@H](O1)CCCCCCCC(=O)OC
• Molecular Formula: C19H36O3
• DSSTOX Substance ID: DTXSID50948544
• Molecular Weight: 312.5 g/mol
• CAS RN: 2566-91-8

Description

Methyl 8-[(2R,3S)-3-octyloxiran-2-yl]octanoate, also known as Methyl 8-octyloxiranate, is a synthetic ester used as an intermediate in the synthesis of various compounds. It is a colorless liquid with a faint odor, and it is insoluble in water. It is an important compound in the fields of organic chemistry and biochemistry due to its wide range of applications in the synthesis of pharmaceuticals, cosmetics, and other compounds.

Scientific Research Applications

Inhibitor of Soybean Lipoxygenase

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Intermediate for Biobased Polyurethane

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Mechanism of Action

Target of Action

Methyl cis-3-octyloxiraneoctanoate, also known as cis-9,10-Epoxystearic Acid Methyl Ester, DTXSID50948544, or methyl 8-[(2R,3S)-3-octyloxiran-2-yl]octanoate, is a complex organic compound The primary targets of this compound are currently unknown

Mode of Action

It’s possible that the compound interacts with its targets through its oxirane (epoxide) group, which is known to react with a variety of biological nucleophiles . .

Biochemical Pathways

Given its structure, it may be involved in lipid metabolism or other pathways where fatty acids and their derivatives play a role

Result of Action

The molecular and cellular effects of Methyl cis-3-octyloxiraneoctanoate’s action are currently unknown. Its oxirane group could potentially react with various biological molecules, leading to a range of possible effects . More research is needed to determine the specific results of its action.

Synthesis routes and methods

Procedure details

Methyl oleate (1) (5.0 g; 0.017 mol) (89%) (ITERG) and meta-chloroperbenzoic acid (mCPBA) (4.3 g; 0.025 mol) (Aldrich) were dissolved in dichloromethane (J. T. Baker) (100 mL) and the reaction mixture was mixed under agitation at ambient temperature for 5 hours. The reaction mixture was then filtered and the collected solution was washed with saturated aqueous sodium bicarbonate (3×50 mL) (Aldrich) then with water (3×50 mL). The organic layer was separated and dried over anhydrous sodium sulfate. Finally, the solvent was removed by evaporation under rotation to obtain the intermediate compound 2.